![molecular formula C28H22FN3O3S2 B3016085 3-[5-(4-fluorophenyl)-4-oxo-3-phenylthieno[2,3-d]pyrimidin-2-yl]sulfanyl-N-(3-methoxyphenyl)propanamide CAS No. 690645-17-1](/img/structure/B3016085.png)
3-[5-(4-fluorophenyl)-4-oxo-3-phenylthieno[2,3-d]pyrimidin-2-yl]sulfanyl-N-(3-methoxyphenyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a thieno[2,3-d]pyrimidine derivative, which is a class of compounds known for their diverse biological activities . It has a fluorophenyl group, a phenyl group, and a methoxyphenyl group attached to the thieno[2,3-d]pyrimidine core, suggesting potential for interesting chemical properties and biological activities.
Molecular Structure Analysis
The molecular structure of this compound, based on its name, would include a thieno[2,3-d]pyrimidine core with various substitutions. The exact structure and conformation would depend on the specific spatial arrangement of these groups, which isn’t provided in the name .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the electron-rich thieno[2,3-d]pyrimidine core and the various substituents. The fluorine atom on the fluorophenyl group could potentially be a site of reactivity .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of a fluorine atom could influence its polarity and potentially its solubility in various solvents .Scientific Research Applications
Synthesis and Chemical Characterization
Compounds related to thieno[2,3-d]pyrimidines, such as those synthesized by Hafez and El-Gazzar (2017), demonstrate a broad methodology for generating diverse derivatives through chemical synthesis, offering potential routes for the design and synthesis of new molecules with tailored properties for specific scientific applications (Hafez & Abdel-Rhman B. A. El-Gazzar, 2017).
Antitumor Activity
Several derivatives, closely related structurally to the compound , have shown potent anticancer activities against various cancer cell lines, including human breast adenocarcinoma, cervical carcinoma, and colonic carcinoma cell lines. This indicates potential research applications in the development of new antitumor agents (Hafez & Abdel-Rhman B. A. El-Gazzar, 2017).
Biological Activity Beyond Antitumor Effects
Research on pyrimidine derivatives, such as the work by Gorle et al. (2016), explores the larvicidal activity of these compounds, suggesting potential applications in agriculture or pest control. The presence of fluorine and other functional groups in these molecules could be leveraged to design compounds with specific biological activities (S. Gorle et al., 2016).
Herbicidal and Antimicrobial Applications
Compounds featuring the pyrimidine moiety, especially those with specific substituents, have been investigated for their selective herbicidal activity, as well as for their potential antimicrobial properties. This suggests applications in developing new agrochemicals or antimicrobial agents (Man‐Yun Liu & De-Qing Shi, 2014).
Fluorescence and Binding Studies
Derivatives with pyrimidine cores have also been used in the study of interactions with biomolecules, such as bovine serum albumin (BSA), indicating applications in biochemical research and the development of diagnostic tools or drug delivery systems (Fa-Yan Meng et al., 2012).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
3-[5-(4-fluorophenyl)-4-oxo-3-phenylthieno[2,3-d]pyrimidin-2-yl]sulfanyl-N-(3-methoxyphenyl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H22FN3O3S2/c1-35-22-9-5-6-20(16-22)30-24(33)14-15-36-28-31-26-25(27(34)32(28)21-7-3-2-4-8-21)23(17-37-26)18-10-12-19(29)13-11-18/h2-13,16-17H,14-15H2,1H3,(H,30,33) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SSNUVXQTEKXNLG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)NC(=O)CCSC2=NC3=C(C(=CS3)C4=CC=C(C=C4)F)C(=O)N2C5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H22FN3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
531.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.